Cas no 1214367-90-4 (6-(Difluoromethoxy)-3,4'-bipyridine)

• Product Name: 6-(Difluoromethoxy)-3,4'-bipyridine
• CAS No: 1214367-90-4
• MF: C₁₁H₈F₂N₂O
• MW: 222.190829277039
• CID: 1031366
• PubChem ID: 46316892
• Update Time: 2025-10-29

6-(Difluoromethoxy)-3,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)-3,4'-bipyridine
• 2-(difluoromethoxy)-5-pyridin-4-ylpyridine
• 6-(difluoromethoxy)-3,4' -bipyridine
• J-518059
• 1214367-90-4
• 6-(Difluoromethoxy)-3,4/'-bipyridine
• DTXSID70673543

• Inchi： 1S/C11H8F2N2O/c12-11(13)16-10-2-1-9(7-15-10)8-3-5-14-6-4-8/h1-7,11H
• InChI Key： LSEVOIPMMKVEKK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C=N1)C1C=CN=CC=1)F

Computed Properties

• Exact Mass: 222.06046921g/mol
• Monoisotopic Mass: 222.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Additional information on 6-(Difluoromethoxy)-3,4'-bipyridine

Introduction to 6-(Difluoromethoxy)-3,4'-bipyridine (CAS No: 1214367-90-4)

6-(Difluoromethoxy)-3,4'-bipyridine, identified by the Chemical Abstracts Service Number (CAS No) 1214367-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This bipyridine derivative features a unique structural motif consisting of two pyridine rings connected by a methylene bridge, with a difluoromethoxy substituent attached to one of the pyridine rings. The presence of fluorine atoms and an oxygen-containing functional group imparts distinct electronic and steric properties, making this compound a valuable intermediate in the synthesis of various bioactive molecules.

The bipyridine scaffold is renowned for its versatility in coordination chemistry and its role as a key pharmacophore in numerous therapeutic agents. Compounds containing this structural motif are particularly prevalent in the development of metal-organic frameworks (MOFs), ligands for catalytic systems, and, most notably, in medicinal chemistry. The introduction of electron-withdrawing or electron-donating groups, such as the difluoromethoxy moiety, can significantly modulate the reactivity and binding affinity of bipyridine-based molecules, thereby enabling the design of more effective pharmacological tools.

In recent years, 6-(Difluoromethoxy)-3,4'-bipyridine has been explored as a building block for the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for applications in areas such as kinase inhibition, receptor binding, and drug delivery systems. The fluorine atoms in the molecule contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, the methoxy group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets.

One of the most compelling aspects of 6-(Difluoromethoxy)-3,4'-bipyridine is its potential in the development of small-molecule inhibitors targeting protein-protein interactions. Bipyridine derivatives have been widely used as inhibitors of protein kinases due to their ability to bind to metal ions that are often cofactors in these enzymes. The incorporation of the difluoromethoxy group enhances the compound’s binding affinity by improving its interactions with both polar and non-polar regions of the target protein. This has led to several promising candidates being investigated in preclinical studies for their efficacy against various diseases.

Recent advancements in computational chemistry have further highlighted the significance of 6-(Difluoromethoxy)-3,4'-bipyridine in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively disrupt aberrant signaling pathways by binding to key regulatory proteins. The ability to predictably modulate protein-ligand interactions makes this bipyridine derivative a valuable asset in structure-based drug design. Researchers have leveraged high-throughput screening (HTS) techniques combined with virtual screening methods to identify novel derivatives with enhanced pharmacological properties.

The synthesis of 6-(Difluoromethoxy)-3,4'-bipyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yields and purity. Advances in synthetic chemistry have enabled more efficient routes to complex bipyridine derivatives, including those featuring fluoroalkyl groups. These improvements have not only facilitated access to 6-(Difluoromethoxy)-3,4'-bipyridine but also paved the way for exploring related compounds with potential therapeutic applications.

In conclusion, 6-(Difluoromethoxy)-3,4'-bipyridine (CAS No: 1214367-90-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing novel therapeutic agents. The growing body of research on this compound underscores its importance in addressing unmet medical needs through innovative drug design strategies.